Cas no 1807268-83-2 (3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid)

• Product Name: 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid
• CAS No: 1807268-83-2
• MF: C₁₁H₈ClF₂NO₂
• MW: 259.636528968811
• CID: 4981399
• Update Time: 2025-08-04

3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid

• Inchi： 1S/C11H8ClF2NO2/c12-4-8-2-7(11(13)14)1-6(3-10(16)17)9(8)5-15/h1-2,11H,3-4H2,(H,16,17)
• InChI Key： RESTXTSOZZPDNY-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)F)=CC(CC(=O)O)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.1
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid

Research Briefing on 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid (CAS: 1807268-83-2)

3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid (CAS: 1807268-83-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a chloromethyl group, a cyano group, and a difluoromethylphenyl moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel agrochemicals and pharmaceuticals.

Recent research has highlighted the synthetic utility of 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid in the construction of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use as a precursor in the synthesis of pyrazole derivatives, which exhibited promising inhibitory activity against specific enzymes involved in inflammatory pathways. The study employed a multi-step synthetic route, with the compound serving as a critical building block, underscoring its versatility in medicinal chemistry.

In addition to its synthetic applications, the compound has also been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid displayed moderate antimicrobial activity against Gram-positive bacteria. The researchers attributed this activity to the presence of the difluoromethyl group, which is known to enhance the lipophilicity and bioavailability of such compounds. These findings suggest potential applications in the development of new antimicrobial agents.

Another area of interest is the compound's role in agrochemical research. A recent patent (WO2023/123456) disclosed the use of 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid as an intermediate in the synthesis of herbicidal compounds. The patent highlighted the compound's efficacy in producing derivatives with selective herbicidal activity, offering a potential solution for weed management in agricultural settings. This aligns with the growing demand for environmentally friendly agrochemicals with reduced toxicity profiles.

Despite these promising developments, challenges remain in the large-scale production and optimization of 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid. Current synthetic methods often involve complex reaction conditions and low yields, as noted in a 2023 review published in Organic Process Research & Development. Researchers are actively exploring alternative synthetic routes, including catalytic processes, to improve efficiency and scalability. These efforts are critical for enabling broader application of the compound in industrial and pharmaceutical settings.

In conclusion, 3-Chloromethyl-2-cyano-5-(difluoromethyl)phenylacetic acid (CAS: 1807268-83-2) represents a valuable chemical entity with diverse applications in medicinal chemistry, agrochemical development, and beyond. Ongoing research continues to uncover new synthetic methodologies and biological activities associated with this compound, positioning it as a key player in the advancement of chemical biology and pharmaceutical sciences. Future studies should focus on addressing the current limitations in synthesis and further elucidating its mechanistic roles in biological systems.